Fumiporexant

OX2R selectivity sleep architecture preservation orexin receptor pharmacology
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C24H24F2N6O2
Molecular Weight 466.5 g/mol
CAS No. 2839408-03-4
Cat. No. B15619218
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Technical Parameters


Basic Identity
Product NameFumiporexant
CAS2839408-03-4
Molecular FormulaC24H24F2N6O2
Molecular Weight466.5 g/mol
Structural Identifiers
InChIInChI=1S/C24H24F2N6O2/c1-24(2,34)20-18(26)9-29-23(30-20)32-12-14-10-31(11-15(14)13-32)22(33)19-16(5-3-6-17(19)25)21-27-7-4-8-28-21/h3-9,14-15,34H,10-13H2,1-2H3/t14-,15+
InChIKeySKVZHHIYVFVUDS-GASCZTMLSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Fumiporexant (CAS 2839408-03-4): A Selective OX2R Antagonist for Differentiated Sleep and Mood Research


Fumiporexant (CAS 2839408-03-4), identified as Compound Example 93 in patent WO2022194122A1, is a small-molecule, orally active, brain-penetrant antagonist with selectivity for the orexin receptor 2 (OX2R) [1]. It is structurally characterized as a hexahydropyrrolo[3,4-c]pyrrole-based methanone derivative with a molecular formula of C₂₄H₂₄F₂N₆O₂ (MW 466.48) . As a member of the orexin receptor antagonist class, Fumiporexant is designed to modulate sleep-wake architecture and emotion-related pathways in the central nervous system. It is currently positioned as a research tool for investigating OX2R-mediated neurological disorders, including insomnia and major depressive disorder, with a pharmacological profile that suggests potential differentiation from both dual orexin receptor antagonists (DORAs) and other OX2R-selective candidates [1].

Selective OX2R antagonist designed to avoid OX1R-mediated REM sleep architecture confounds
Brain-penetrant for systemic CNS research models; oral activity supports in vivo studies
Structurally distinct chemotype for OX2R-mediated sleep and mood pathway research

Why Fumiporexant Cannot Be Substituted by Generic OX2R or Dual Orexin Receptor Antagonists


The orexin receptor antagonist class encompasses structurally and pharmacologically heterogeneous molecules. Generic substitution is precluded by fundamental differences in receptor subtype selectivity (OX2R-selective vs. dual OX1R/OX2R antagonism), brain penetration properties, and metabolic stability. Fumiporexant, as an OX2R-selective antagonist, is designed to avoid OX1R-mediated effects on REM sleep architecture and associated adverse effects such as excessive daytime somnolence [1]. In contrast, marketed DORAs such as suvorexant, lemborexant, and daridorexant antagonize both OX1R and OX2R with varying subtype affinities, leading to distinct pharmacodynamic and clinical profiles [2]. The specific hexahydropyrrolo[3,4-c]pyrrole scaffold of Fumiporexant also imparts a unique CYP enzyme interaction profile compared to other OX2R-selective agents such as seltorexant [1]. The quantitative evidence below substantiates these differentiation claims relative to closest comparators.

OX2R selectivity vs. DORA dual antagonism OX1R activity in dual antagonists may shift REM sleep endpoints and confound mechanistic interpretation
CYP interaction profile may differ Low CYP inhibition liability reported for Fumiporexant; suvorexant/lemborexant exhibit CYP3A4 dependence that requires review in polypharmacy designs
Scaffold-specific SAR Hexahydropyrrolo[3,4-c]pyrrole core distinct from seltorexant’s pyrrolo[2,3-d]pyrimidine; pharmacological findings may not transfer across chemotypes

Fumiporexant Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparisons Against Closest Analogs


OX2R Selectivity Profile: Differentiating Fumiporexant from Dual Orexin Receptor Antagonists

Fumiporexant is explicitly claimed as a selective OX2R antagonist in its source patent WO2022194122A1, a critical differentiator from the marketed DORAs (suvorexant, lemborexant, daridorexant) which antagonize both OX1R and OX2R [1]. The patent teaches that selective OX2R antagonism avoids OX1R-mediated alterations in sleep architecture—specifically, the reduction of NREM sleep and prolongation of REM sleep—that are associated with DORAs, thereby potentially reducing the risk of excessive daytime somnolence [1]. Cross-study comparisons show that DORAs exhibit OX2R IC₅₀ values in the low nanomolar range but with significant residual OX1R activity: suvorexant OX1R Ki ≈ 0.55 nM, OX2R Ki ≈ 0.35 nM (approx. 1.6-fold selectivity) [2]; lemborexant OX1R IC₅₀ ≈ 6.1 nM, OX2R IC₅₀ ≈ 2.6 nM (approx. 2.3-fold selectivity) [3]. In contrast, OX2R-selective agents like seltorexant demonstrate >100-fold selectivity for OX2R over OX1R [4]. While the exact OX2R/OX1R selectivity ratio for Fumiporexant has not been publicly disclosed in numerical form, patent WO2022194122A1 explicitly positions the compound as an OX2R-selective agent within a series designed to avoid OX1R-mediated effects [1].

OX2R Selectivity
Class-level
Claimed selective OX2R antagonist vs. DORAs (suvorexant ~1.6-fold, lemborexant ~2.3-fold OX2R-preferring); seltorexant >100-fold
Supports sleep-wake architecture research without OX1R confounds
Exact OX2R/OX1R selectivity ratio for Fumiporexant pending public disclosure
OX2R selectivity sleep architecture preservation orexin receptor pharmacology

CYP Enzyme Interaction Profile: Fumiporexant Demonstrates Low Inhibition Potential Across Major CYP Isoforms

Data from US Patent US20240208981, deposited in BindingDB, reveals Fumiporexant's CYP enzyme single-point inhibition profile . The compound demonstrates IC₅₀ values >100 µM against CYP1A2, CYP2D6, and CYP2C9, with an IC₅₀ of 82.7 µM for CYP2C19 and 61.6 µM for CYP2D6 in a separate measurement . This low inhibitory potential across major CYP isoforms in vitro suggests a reduced risk of pharmacokinetic drug-drug interactions compared to certain DORAs. For context, suvorexant is a moderate CYP3A4 substrate with clinically significant interactions with strong CYP3A4 inhibitors (e.g., ketoconazole increases suvorexant AUC by approximately 2.8-fold) , and lemborexant exposure is similarly affected by CYP3A4 modulators [1]. The CYP inhibition profile of Fumiporexant at concentrations >60 µM for all isoforms tested indicates a favorable baseline for further development in polypharmacy contexts.

CYP Inhibition
Cross-study comparable
IC₅₀ >100 µM (CYP1A2, CYP2C9, CYP2D6), 82.7 µM (CYP2C19), 61.6 µM (CYP2D6)
Low inhibition liability supports polypharmacy DDI study context
Single-point assay; CYP3A4 not assessed; suvorexant CYP3A4 interaction documented
CYP inhibition drug-drug interaction metabolic stability

Structural Scaffold Novelty: The Hexahydropyrrolo[3,4-c]pyrrole Core Distinguishes Fumiporexant from Other OX2R Antagonists

Fumiporexant features a hexahydropyrrolo[3,4-c]pyrrole core scaffold that is structurally distinct from other clinically evaluated OX2R antagonists [1]. Seltorexant (JNJ-42847922) utilizes a substituted pyrrolo[2,3-d]pyrimidine scaffold [2], while the spiropiperidine-based OX2R antagonist series described in the literature employs a different core topology [3]. This structural differentiation has implications for intellectual property positioning and may result in distinct off-target binding profiles, metabolic pathways, and physicochemical properties. The (3aR,6aS) stereochemical configuration of the hexahydropyrrolo[3,4-c]pyrrole ring system in Fumiporexant is a specific structural feature identified in the IUPAC name and SMILES notation . Furthermore, the compound incorporates a 5-fluoro-4-(2-hydroxypropan-2-yl)pyrimidin-2-yl substituent and a 2-fluoro-6-(pyrimidin-2-yl)benzoyl moiety, creating a unique pharmacophoric arrangement not found in other OX2R antagonists [1].

Scaffold Identity
Supporting evidence
Hexahydropyrrolo[3,4-c]pyrrole core with (3aR,6aS) stereochemistry; distinct from seltorexant (pyrrolo[2,3-d]pyrimidine) and DORA scaffolds
Unique chemotype for SAR differentiation and IP space exploration
Based on patent WO2022194122A1 structural disclosure
chemical scaffold structure-activity relationship hexahydropyrrolo[3,4-c]pyrrole

Indication Positioning: Fumiporexant Targets Both Insomnia and Major Depressive Disorder, Expanding Beyond Traditional DORA Scope

Patent WO2022194122A1 explicitly claims Fumiporexant and its analogs for the treatment of neurological and psychiatric disorders including insomnia, depression, anxiety, and drug addiction, with specific emphasis on the role of OX2R antagonism in modulating the hypothalamic-pituitary-adrenal (HPA) axis [1]. The patent teaches that OX2R is preferentially expressed in the hypothalamic paraventricular nucleus and participates in HPA axis regulation, and that nocturnal HPA hyperexcitability is a key distinguishing feature between depression patients and normal individuals [1]. This indication positioning differentiates Fumiporexant from the currently approved DORAs (suvorexant, lemborexant, daridorexant), which are primarily indicated for insomnia disorders only [2]. Among OX2R-selective agents, seltorexant has demonstrated clinical efficacy in major depressive disorder with insomnia symptoms, with a Phase 2b study showing significant reduction in Montgomery-Åsberg Depression Rating Scale (MADRS) total score at week 6 (least squares mean difference vs. placebo: -4.8 points, p=0.008) [3]. Fumiporexant's patent claims position it within this emerging OX2R-selective antidepressant paradigm, providing researchers with an alternative chemical series for exploring OX2R-mediated mood effects.

Indication Scope
Class-level
Patent claims: insomnia, MDD, anxiety, addiction; seltorexant Phase 2b MADRS difference vs. placebo -4.8 points (p=0.008)
Expands research utility to mood disorder model-response context
Fumiporexant clinical efficacy data not available; class-level benchmark from seltorexant
major depressive disorder insomnia mood regulation dual indication

Brain Penetration and Oral Bioavailability: Preclinical Characterization Supports CNS Research Applications

According to its primary patent and vendor documentation, Fumiporexant is characterized as an orally active and brain-penetrant compound [1]. These properties are essential for a CNS-targeted research tool and represent key differentiators from tool compounds with limited brain exposure. While quantitative brain-to-plasma ratios (Kp) and oral bioavailability (%F) values for Fumiporexant have not been publicly disclosed, the explicit description as 'brain-penetrant' and 'orally active' in the patent specification indicates these properties were verified during preclinical characterization [1]. For reference, the OX2R-selective clinical candidate seltorexant demonstrates a brain-to-plasma ratio of approximately 0.3–0.5 in preclinical species with oral bioavailability ranging from 30–60% across species [2]. The DORAs lemborexant and suvorexant also exhibit good brain penetration consistent with their clinical efficacy, but their dual receptor activity limits their utility for isolating OX2R-specific CNS effects [3].

CNS Exposure
Class-level
Orally active and brain-penetrant (qualitative patent description)
Enables systemic in vivo CNS pharmacology studies
Quantitative Kp and %F not publicly disclosed; seltorexant Kp ~0.3–0.5 for reference
brain penetration oral bioavailability CNS drug delivery blood-brain barrier

Optimal Research and Industrial Application Scenarios for Fumiporexant Based on Verified Evidence


OX2R-Selective Sleep-Wake Architecture Studies Requiring Avoidance of OX1R Confounds

Fumiporexant is optimally deployed in preclinical sleep research where the scientific objective requires isolating OX2R-mediated effects on sleep architecture from OX1R-mediated effects. The dual activity of DORAs (suvorexant, lemborexant, daridorexant) at both receptor subtypes alters both NREM and REM sleep proportions, confounding mechanistic interpretation [1]. Fumiporexant's OX2R selectivity, as claimed in WO2022194122A1, enables researchers to probe OX2R-specific contributions to sleep-wake regulation without the OX1R-mediated REM sleep prolongation that has been associated with narcolepsy-like phenotypes in preclinical models and excessive daytime somnolence in clinical settings [1][2].

Mood Disorder Research Leveraging the OX2R-HPA Axis Hypothesis

Researchers investigating the role of OX2R in hypothalamic-pituitary-adrenal (HPA) axis dysregulation—a hallmark of major depressive disorder—can utilize Fumiporexant as a structurally novel chemical probe. The patent WO2022194122A1 specifically teaches that OX2R is preferentially expressed in the hypothalamic paraventricular nucleus and mediates HPA axis function, and that selective OX2R antagonism may downregulate nocturnal HPA hyperexcitability characteristic of depression [1]. With seltorexant having demonstrated proof-of-concept clinical efficacy in MDD (MADRS difference vs. placebo: -4.8 points) [3], Fumiporexant offers researchers a structurally independent OX2R-selective scaffold for interrogating this mechanism in preclinical depression models, enabling cross-scaffold pharmacological validation.

Polypharmacy and Drug-Drug Interaction Studies in Rodent Models

Fumiporexant's in vitro CYP inhibition profile—with IC₅₀ values exceeding 60 µM for CYP1A2, CYP2C9, CYP2D6, and CYP2C19 [1]—makes it a suitable candidate for preclinical polypharmacy studies where CYP-mediated drug-drug interactions could confound results. In contrast to DORAs such as suvorexant, which carries clinically significant CYP3A4 interaction warnings (AUC increased ~2.8-fold by strong CYP3A4 inhibitors) [2], Fumiporexant's low CYP inhibition liability at major isoforms provides a cleaner pharmacokinetic profile for studies involving co-administered compounds metabolized through these pathways.

Structure-Activity Relationship (SAR) Exploration Around Novel OX2R Chemotypes

Medicinal chemistry programs focused on expanding OX2R antagonist chemical space can employ Fumiporexant as a reference compound for the hexahydropyrrolo[3,4-c]pyrrole scaffold series. This core structure is distinct from the established OX2R antagonist scaffolds—including seltorexant's pyrrolo[2,3-d]pyrimidine, TCS-OX2-29's substituted urea, and the spiropiperidine series [1][2][3]. Procurement of Fumiporexant enables comparative SAR studies across diverse chemotypes, facilitating the identification of scaffold-specific pharmacological properties and intellectual property opportunities.

Application
Selection Property
Validation Focus
OX2R-selective sleep-wake architecture studies
OX2R selectivity context
REM/NREM sleep endpoint monitoring without OX1R confounds
Mood disorder HPA axis research
OX2R-HPA axis modulation context
Depression-model endpoint review; cross-scaffold validation
Polypharmacy DDI studies in rodent models
CYP inhibition liability review
Pharmacokinetic endpoint monitoring with co-administered compounds
OX2R chemotype SAR exploration
Scaffold uniqueness context
Structure-activity relationship analysis across chemotypes

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